Cas no 883542-94-7 (1-(2-aminopropoxy)-2-(trifluoromethyl)benzene)

• Product Name: 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene
• CAS No: 883542-94-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 4663785
• Update Time: 2025-10-24

1-(2-aminopropoxy)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[2-(trifluoromethyl)phenoxy]propan-2-amine
• 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene

• Inchi： 1S/C10H12F3NO/c1-7(14)6-15-9-5-3-2-4-8(9)10(11,12)13/h2-5,7H,6,14H2,1H3
• InChI Key： XRNYDNYFMQCOJD-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1C(F)(F)F)C(N)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene

Recent Advances in the Study of 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene (CAS: 883542-94-7)

The compound 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene (CAS: 883542-94-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and aminopropoxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and potential as a scaffold for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of the trifluoromethyl group in enhancing the compound's metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the aminopropoxy side chain was found to improve solubility, further enhancing its drug-like properties.

Another significant development was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its potential as a kinase inhibitor. The study demonstrated that 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The researchers utilized molecular docking studies to elucidate the binding interactions, providing insights into the compound's mechanism of action and potential for further optimization.

Beyond its pharmacological applications, 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene has also been investigated for its role in chemical biology. A recent preprint on ChemRxiv detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The trifluoromethyl group was found to enhance the probe's sensitivity and specificity, making it a valuable tool for studying oxidative stress-related diseases.

In conclusion, the growing body of research on 1-(2-aminopropoxy)-2-(trifluoromethyl)benzene underscores its versatility and potential in both therapeutic and diagnostic applications. Future studies are expected to further explore its pharmacological profile, optimize its synthetic routes, and expand its utility in chemical biology. The compound's unique structural features and promising biological activities make it a compelling subject for ongoing and future research in the field.